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Compound of Interest

Compound Name: endo-BCN-PEG8-acid

Cat. No.: B15543318 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling procedures

for endo-BCN-PEG8-acid, a bifunctional linker commonly utilized in the synthesis of

Proteolysis Targeting Chimeras (PROTACs) and other bioconjugates.[1][2][3] Given its

application in research and drug development, a thorough understanding of its safe handling is

paramount. This document summarizes available safety data, outlines detailed handling

protocols, and provides visual workflows to ensure user safety.

Core Safety Information
While endo-BCN-PEG8-acid is not classified as a hazardous substance according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS), standard

laboratory precautions should always be observed.[4] The following table summarizes the

available safety and physical property data based on the Safety Data Sheet (SDS).[4]
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Property Data

GHS Classification Not classified as a hazard[4]

Appearance Liquid[4]

Odor No data available[4]

Boiling Point No data available[4]

Melting Point No data available[4]

Toxicological Data No data available[4]

Ecological Data No data available[4]

Experimental Protocols
Adherence to proper laboratory procedures is crucial when working with any chemical,

including endo-BCN-PEG8-acid. The following protocols are derived from the product's Safety

Data Sheet.[4]

Personal Protective Equipment (PPE)
Gloves: Always wear chemical-resistant gloves.

Eye Protection: Safety goggles are mandatory to prevent eye contact.

Lab Coat: A standard laboratory coat should be worn to protect clothing.

Handling and Storage
Ventilation: Use only in a chemical fume hood to minimize inhalation exposure.[4]

Handling: The product should be handled by, or under the close supervision of, individuals

qualified in handling potentially hazardous chemicals.[4]

Hygiene: Wash hands thoroughly after handling. Contaminated clothing should be washed

before reuse.[4]

Storage: Store in closed vessels at -20°C.[4]
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First Aid Measures
Skin Contact: Immediately wash the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing and shoes. If irritation persists, seek

medical attention.[4]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

ensuring adequate flushing by separating the eyelids with fingers. If irritation persists, seek

medical attention.[4]

Inhalation: Move to fresh air. In severe cases or if symptoms persist, seek medical attention.

[4]

Ingestion: Wash out the mouth with copious amounts of water for at least 15 minutes and

seek medical attention.[4]

Spills and Disposal
Spill Cleanup: In case of a spill, mix with sand or a similar inert absorbent material. Sweep

up the mixture and place it in a tightly closed container for disposal.[4]

Environmental Precautions: Do not allow the material to enter drains or water courses.[4]

Disposal: Arrange for disposal as special waste through a licensed disposal company, in

accordance with local, national, and regional regulations.[4]

Fire Fighting Measures
Extinguishing Media: Use dry powder or carbon dioxide extinguishers.[4]

Protective Equipment: Wear protective clothing and a self-contained breathing apparatus.[4]

Stability and Reactivity
Conditions to Avoid: Heat, flames, and sparks should be avoided.[4]

Materials to Avoid: Avoid contact with oxidizing agents.[4]
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Hazardous Combustion Products: No data is available on hazardous combustion products.

[4]

Visual Workflow for Safe Handling
The following diagram illustrates the standard workflow for the safe handling of endo-BCN-
PEG8-acid, from receipt of the compound to its disposal.
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Caption: Workflow for the safe handling of endo-BCN-PEG8-acid.

Signaling Pathways and Toxicological Profile
Currently, there is no available data on the specific signaling pathways affected by endo-BCN-
PEG8-acid or its detailed toxicological profile. As this compound is intended for research use

only, it is crucial to handle it with the assumption that it may be bioactive and potentially

hazardous until proven otherwise.[5]

Disclaimer
The information provided in this guide is based on the currently available Safety Data Sheet

and is intended for informational purposes only.[4] It is not a substitute for a comprehensive risk

assessment that should be conducted by qualified professionals before using this chemical. All

users should be trained in proper laboratory techniques and be aware of the potential hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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